Cas no 61434-06-8 (2-Propenoic acid, 2-cyano-, 2-oxo-2-(2-propenyloxy)ethyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-, 2-oxo-2-(2-propenyloxy)ethyl ester
• CAS No: 61434-06-8
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 479646
• PubChem ID: 13643181
• Update Time: 2025-04-19

2-Propenoic acid, 2-cyano-, 2-oxo-2-(2-propenyloxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-, 2-oxo-2-(2-propenyloxy)ethyl ester
• (2-oxo-2-prop-2-enoxyethyl) 2-cyanoprop-2-enoate
• DTXSID10545730
• 2-Oxo-2-[(prop-2-en-1-yl)oxy]ethyl 2-cyanoprop-2-enoate
• SCHEMBL10834421
• 61434-06-8

• Inchi： 1S/C9H9NO4/c1-3-4-13-8(11)6-14-9(12)7(2)5-10/h3H,1-2,4,6H2
• InChI Key： XPRMUNTXNFBATN-UHFFFAOYSA-N
• SMILES： O(C(COC(C(C#N)=C)=O)=O)CC=C

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.39